Cas no 2171698-42-1 (3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid)

• Product Name: 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid
• CAS No: 2171698-42-1
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6406146
• PubChem ID: 165553390
• Update Time: 2025-05-19

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid
• 2171698-42-1
• EN300-1487847
• 3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]propanoic acid

• Inchi： 1S/C24H28N2O6/c1-3-26(13-12-22(27)28)23(29)21(15-31-2)25-24(30)32-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21H,3,12-15H2,1-2H3,(H,25,30)(H,27,28)
• InChI Key： LOERPXCTMRZPBB-UHFFFAOYSA-N
• SMILES： O(C(NC(COC)C(N(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid

Comprehensive Overview of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid (CAS No. 2171698-42-1)

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid (CAS No. 2171698-42-1) is a sophisticated organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methoxypropanamido moiety, makes it invaluable for controlled reactions in solid-phase peptide synthesis (SPPS). Researchers and manufacturers frequently seek this compound due to its role in producing high-purity peptides, a growing demand in drug discovery and biotechnology.

The compound’s CAS No. 2171698-42-1 is a critical identifier for regulatory and procurement purposes, ensuring traceability in global supply chains. With the rise of AI-driven drug discovery and precision medicine, the demand for specialized building blocks like 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid has surged. Its application extends to the development of therapeutic peptides, which are gaining traction for treating metabolic disorders, oncology targets, and autoimmune diseases. This aligns with trending searches such as "Fmoc-protected amino acids in peptide synthesis" and "advanced peptide coupling reagents."

From a synthetic chemistry perspective, the Fmoc group in this compound offers exceptional stability under basic conditions while being selectively cleavable under mild acidic conditions. This property is pivotal for stepwise peptide assembly, a technique dominating modern peptide research. The compound’s methoxypropanamido side chain further enhances solubility in organic solvents, addressing common challenges in SPPS optimization. Such features resonate with frequently asked questions like "How to improve peptide yield in Fmoc chemistry?" and "Best practices for handling Fmoc-amino acid derivatives."

In the context of green chemistry, 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid is also explored for its potential in reducing waste generation during peptide production. Innovations like flow chemistry and enzymatic coupling methods leverage such derivatives to minimize environmental impact, a topic increasingly searched under terms like "sustainable peptide synthesis" and "eco-friendly protecting groups."

The compound’s relevance in bioconjugation and proteomics further broadens its appeal. For instance, its reactive carboxylate group enables covalent attachment to biomolecules, a technique central to antibody-drug conjugates (ADCs) and diagnostic probes. This intersects with popular queries such as "Fmoc-amino acids for bioconjugation" and "tools for protein labeling." As the biopharmaceutical industry expands, the demand for high-fidelity reagents like CAS No. 2171698-42-1 is projected to grow exponentially.

Quality control and storage of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid are frequently discussed topics. Best practices recommend storage at -20°C under inert gas to prevent degradation, a detail often searched by lab technicians. Additionally, analytical techniques like HPLC and mass spectrometry are essential for verifying purity, reflecting common search terms such as "HPLC methods for Fmoc-amino acid analysis."

In summary, 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid (CAS No. 2171698-42-1) is a cornerstone in peptide science, bridging gaps between traditional organic synthesis and cutting-edge biopharmaceutical applications. Its versatility and alignment with industry trends ensure its continued prominence in research and development workflows worldwide.